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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility and miscibility of crotyl alcohol in various
organic solvents, a critical consideration for its application in organic synthesis, pharmaceutical
development, and materials science. Understanding the behavior of this unsaturated alcohol in
different solvent systems is paramount for optimizing reaction conditions, purification
processes, and formulation strategies.

Core Concepts: Solubility and Miscibility

Solubility refers to the maximum amount of a solute (in this case, crotyl alcohol) that can
dissolve in a given amount of a solvent at a specific temperature to form a homogeneous
solution. Beyond this point, the solution becomes saturated, and any additional solute will not
dissolve.

Miscibility, on the other hand, is the property of two substances to mix in all proportions,
forming a homogeneous solution, regardless of the amounts of each component. While highly
soluble substances may appear miscible, true miscibility implies no limit to the amount that can
be mixed.

Crotyl alcohol, an unsaturated alcohol, is a colorless liquid that is moderately soluble in water
and miscible with most organic solvents.[1] Its dual functionality, featuring both a polar hydroxyl
(-OH) group and a nonpolar butenyl hydrocarbon chain, governs its solubility characteristics.
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The hydroxyl group allows for hydrogen bonding with polar solvents, while the hydrocarbon

portion facilitates interactions with nonpolar solvents.

Quantitative Solubility of Crotyl Alcohol in Organic

Solvents

The following table summarizes the quantitative solubility data for crotyl alcohol in a range of

common organic solvents at 25°C. This data is essential for solvent selection in various

applications.
Solvent Chemical Formula Solubility (g/L) at 25°C
Methanol CHsOH 1374.13[2]
Ethanol C2HsOH 1202.93[2]
n-Propanol CsH7OH 874.6[2]
n-Butanol CaHsOH 835.44[2]
Isopropanol C3HsO 794.28|[2]
Isobutanol CaH100 532.3[2]
Acetone Cs3HeO 448.23[2]
Dimethylformamide (DMF) CsH/NO 512.43[2]
1,4-Dioxane CaHsO2 607.94[2]
Acetonitrile C2HsN 340.55[2]
Ethyl Acetate CaHsO2 312.02[2]
Methyl Acetate C3HeO2 287.93[2]
Toluene C7Hs 34.86[2]
Water H20 14.16[2]

Note: The data presented is based on available literature and may vary depending on the

specific experimental conditions.
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Miscibility Profile

Crotyl alcohol is reported to be miscible with alcohol and most organic solvents.[1] This high
degree of miscibility with a wide range of common laboratory solvents makes it a versatile
component in many chemical processes.

Experimental Protocols for Solubility and Miscibility
Determination

While specific, detailed experimental protocols for determining the solubility of crotyl alcohol
were not found in the surveyed literature, the following general methodologies are standard
practice in chemical laboratories.

Protocol 1: Visual Method for Miscibility Determination

This is a straightforward qualitative method to assess the miscibility of two liquids.
Materials:

e Crotyl alcohol

e Solvent of interest

o Graduated cylinders or test tubes with stoppers

» Vortex mixer (optional)

Procedure:

 In a clean, dry graduated cylinder or test tube, add a known volume of the solvent of interest
(e.g., 5mL).

 To this, add an equal volume of crotyl alcohol (5 mL).

o Stopper the container and shake vigorously for 1-2 minutes. A vortex mixer can be used for
more thorough mixing.

¢ Allow the mixture to stand undisturbed and observe.
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« Interpretation of Results:

o Miscible: If the two liquids form a single, clear, homogeneous phase with no visible
interface, they are considered miscible.

o Immiscible: If two distinct layers are formed, the liquids are immiscible.

o Partially Miscible: If the mixture initially appears homogeneous but then separates into two
layers upon standing, or if one layer appears cloudy, the liquids are partially miscible.

Protocol 2: Gravimetric Method for Quantitative
Solubility Determination

This method determines the mass of solute that can dissolve in a given mass or volume of
solvent at a specific temperature.

Materials:

e Crotyl alcohol

e Solvent of interest

e Analytical balance

o Temperature-controlled water bath or shaker
e Volumetric flasks

» Filter paper and funnel, or a syringe filter

Evaporating dish
Procedure:

e Prepare a saturated solution by adding an excess of crotyl alcohol to a known volume of
the solvent in a sealed container (e.g., a volumetric flask).
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» Place the container in a temperature-controlled water bath or shaker set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

 After reaching equilibrium, allow the solution to stand undisturbed for any undissolved solute
to settle.

o Carefully withdraw a known volume of the clear, saturated supernatant using a pipette. To
avoid transferring any undissolved solute, it is advisable to filter the supernatant through a
syringe filter or filter paper.

o Transfer the filtered supernatant to a pre-weighed evaporating dish.

o Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or using a
rotary evaporator) until only the dissolved crotyl alcohol remains.

» Weigh the evaporating dish containing the crotyl alcohol residue.

o Calculate the solubility using the following formula: Solubility (g/L) = (Mass of residue (g) /
Volume of supernatant taken (L))

Factors Influencing Solubility and Miscibility

The solubility and miscibility of crotyl alcohol are influenced by several factors, which can be
visualized in the following logical relationship diagram.

Factors Influencing Crotyl Alcohol Solubility

Crotyl Alcohol Properties Solvent Properties External Conditions
Molecular Polarity . o . . o
(Hydroxyl Group vs. Butenyl Chain) Hydrogen Bonding Capability Solvent Polarity Solvent H-Bonding Capability Temperature Pressure
“Like dissolves like' Enfances solubility in protic solvents Deterniines interaction slvengih Key for dissolution Generally ifcreases solubility Significant for gaseous solutes (less so for liquids)
Solubilily I Miscibility
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Caption: Logical relationship of factors affecting crotyl alcohol's solubility.

This guide provides a foundational understanding of the solubility and miscibility of crotyl
alcohol in organic solvents. For specific applications, it is always recommended to perform
experimental verification of solubility under the precise conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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